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Compound Name: (E)-2-Methylcrotonoyl chloride

Cat. No.: B120067 Get Quote

Tigloyl chloride ((2E)-2-methylbut-2-enoyl chloride) is a reactive acyl chloride that serves as a

crucial building block and reagent in various fields, particularly in the synthesis of complex

organic molecules and natural products.[1] Its tiglate ester derivatives are found in a range of

bioactive compounds, making the ability to analytically characterize tigloyl chloride and its

reaction products essential for researchers in drug development and metabolomics.[2][3] This

guide provides a comprehensive overview of the mass spectrometric behavior of tigloyl

chloride, offering both foundational principles and practical, field-proven methodologies for its

analysis. We will delve into the predictable fragmentation patterns under Electron Ionization

(EI), outline a robust Gas Chromatography-Mass Spectrometry (GC-MS) workflow, and discuss

the key interpretive markers that ensure confident identification.

Table 1: Physicochemical Properties of Tigloyl Chloride

Property Value Source

Molecular Formula C₅H₇ClO

Molecular Weight 118.56 g/mol

Appearance
Colorless to almost colorless

clear liquid

Boiling Point 145 °C [1]

Purity (Typical) >98.0% (GC)
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| Key Sensitivities | Moisture, Light, Heat Sensitive | |

Core Principles: Mass Spectrometry of Acyl
Chlorides
Understanding the mass spectrometric analysis of tigloyl chloride begins with grasping the

fundamental behavior of acyl chlorides and halogenated compounds in a mass spectrometer.

Ionization and the Acylium Ion: The Cornerstone of
Fragmentation
For volatile and semi-volatile compounds like tigloyl chloride, Gas Chromatography coupled

with Electron Ionization Mass Spectrometry (GC-EI-MS) is the analytical method of choice.[4]

Electron Ionization is a "hard" ionization technique that imparts significant energy to the analyte

molecule, leading to reproducible and information-rich fragmentation.[5]

A universal characteristic of acyl chlorides in EI-MS is the facile cleavage of the carbon-chlorine

bond. This cleavage is driven by the formation of a highly stable, resonance-stabilized acylium

ion. This acylium ion is often the most abundant fragment in the spectrum, serving as the base

peak, and is a definitive diagnostic marker for the acyl chloride class.

The Chlorine Isotope Pattern: A Self-Validating System
A critical feature for identifying any chlorine-containing compound is its distinct isotopic

signature. Chlorine exists naturally as two stable isotopes: ³⁵Cl (approximately 75.77%

abundance) and ³⁷Cl (approximately 24.23% abundance).[6] This natural 3:1 ratio results in any

fragment containing a single chlorine atom appearing as a pair of peaks, two mass units apart

(M+ and M+2), with a corresponding intensity ratio of roughly 3:1.[7] This pattern provides an

invaluable, built-in validation tool for confirming the presence of chlorine in the molecular ion

and any subsequent chlorine-containing fragments.

Predicted Electron Ionization (EI) Fragmentation
Pathway of Tigloyl Chloride
While a published reference spectrum for tigloyl chloride is not available in common databases

like the NIST WebBook, its fragmentation pattern can be reliably predicted based on the
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established principles discussed above.[8][9]

The molecular structure of tigloyl chloride is (2E)-2-methylbut-2-enoyl chloride. Its molecular

weight is 118.56.

Molecular Ion (M⁺˙): Upon electron ionization, the molecule will lose an electron to form the

molecular ion radical cation, [C₅H₇ClO]⁺˙. Due to the chlorine isotopes, this will appear as

two peaks:

m/z 118: Corresponding to the molecule containing the ³⁵Cl isotope.

m/z 120: Corresponding to the molecule containing the ³⁷Cl isotope, with an intensity of

approximately one-third that of the m/z 118 peak.

Formation of the Tigloyl Acylium Ion (Base Peak): The most favorable fragmentation step is

the loss of the chlorine radical (•Cl) from the molecular ion.

[C₅H₇ClO]⁺˙ → [C₅H₇CO]⁺ + •Cl

This generates the tigloyl acylium ion at m/z 83. This is predicted to be the base peak (the

most intense peak in the spectrum).

Secondary Fragmentation: The acylium ion can undergo further fragmentation, primarily

through the loss of stable neutral molecules like carbon monoxide (CO).

[C₅H₇CO]⁺ → [C₄H₇]⁺ + CO

Loss of CO (28 Da) from the m/z 83 fragment results in a cation at m/z 55.

The diagram below illustrates this primary fragmentation pathway.

Tigloyl Chloride
[C₅H₇ClO]⁺˙
m/z 118/120

Tigloyl Acylium Ion
[C₅H₇CO]⁺

m/z 83 (Base Peak)

- •Cl [C₄H₇]⁺ Cation
m/z 55

- CO
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Caption: Predicted EI fragmentation pathway of Tigloyl Chloride.

Table 2: Predicted Key Ions in the Mass Spectrum of Tigloyl Chloride

m/z Proposed Ion Formula Significance

118/120 Molecular Ion [C₅H₇ClO]⁺˙

Confirms
molecular weight
and presence of
one chlorine atom
(3:1 ratio).

83 Tigloyl Acylium Ion [C₅H₇CO]⁺

Base Peak.

Diagnostic for the

tigloyl structure.

| 55 | Acylium fragment | [C₄H₇]⁺ | Result of CO loss from the acylium ion. |

Experimental Protocol: GC-MS Analysis of Tigloyl
Chloride
This protocol provides a robust starting point for the analysis of tigloyl chloride. As it is highly

reactive with protic solvents, especially water, sample preparation must be conducted under

anhydrous conditions.[10]

Objective: To obtain a clean, reproducible EI mass spectrum of tigloyl chloride for identification

and purity assessment.

Materials:

Tigloyl Chloride sample

Anhydrous solvent (e.g., Dichloromethane, Hexane)

GC vials with PTFE-lined caps

Gas-tight syringe for liquid sample injection
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GC-MS system equipped with an EI source

Protocol Steps:

Sample Preparation (Anhydrous Conditions):

Work in a fume hood with appropriate personal protective equipment.

Prepare a dilute solution of tigloyl chloride (~100 µg/mL) in an anhydrous solvent like

dichloromethane. The high reactivity of acyl chlorides necessitates the use of aprotic, dry

solvents to prevent hydrolysis to the corresponding carboxylic acid.[11]

Immediately cap the vial to prevent atmospheric moisture ingress.

GC-MS Instrument Setup:

GC Column: A standard non-polar column (e.g., 5% phenyl-methylpolysiloxane, 30 m x

0.25 mm x 0.25 µm) is suitable.

Injection: 1 µL, split mode (e.g., 50:1 split ratio) to avoid column overloading.

Injector Temperature: 250 °C.

Carrier Gas: Helium at a constant flow of 1.0 mL/min.

Oven Temperature Program:

Initial temperature: 50 °C, hold for 2 minutes.

Ramp: 15 °C/min to 250 °C.

Hold: 5 minutes at 250 °C.

MS Transfer Line Temperature: 280 °C.

Ion Source Temperature: 230 °C.

Ionization Mode: Electron Ionization (EI) at 70 eV.
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Mass Range: Scan from m/z 35 to 200.

Data Acquisition and Analysis:

Inject the prepared sample.

Acquire the total ion chromatogram (TIC) and the mass spectrum across the eluting peak

corresponding to tigloyl chloride.

Examine the mass spectrum for the key features outlined in Section 3: the molecular ion

pair at m/z 118/120, the base peak at m/z 83, and the fragment at m/z 55.

The diagram below visualizes this standard analytical workflow.
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Caption: Standard workflow for the GC-MS analysis of Tigloyl Chloride.
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Conclusion: A Predictive and Practical Framework
The mass spectrometric analysis of tigloyl chloride is a clear example of how fundamental

chemical principles can be used to confidently identify a molecule, even in the absence of a

library standard. The predictable formation of the m/z 83 acylium ion, combined with the

unmistakable 3:1 isotopic pattern of the molecular ion at m/z 118/120, provides a self-validating

analytical signature. By employing the robust GC-MS protocol detailed in this guide,

researchers and drug development professionals can achieve reliable and accurate

characterization of this important chemical reagent, ensuring the integrity of their synthetic and

analytical workflows.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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